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Compound of Interest

Compound Name:
4-(2-Chlorophenyl)-1H-pyrazole-3-

amine

CAS No.: 95750-98-4

Cat. No.: B1612722

Get Quote

Technical Guide: 4-(2-Chlorophenyl)-1H-
pyrazole-3-amine
Safety Assessment, Physicochemical Profile, and
Synthetic Utility
Part 1: Executive Summary & Compound Identity
4-(2-Chlorophenyl)-1H-pyrazole-3-amine is a specialized heterocyclic building block primarily

utilized in the synthesis of kinase inhibitors (e.g., for oncology targets) and anti-inflammatory

agents. Due to the presence of the ortho-chloro substituent on the phenyl ring, this compound

exhibits distinct steric properties compared to its para-chloro analogs, influencing both its

biological binding affinity and its crystallographic packing.

This guide provides a comprehensive safety and technical profile. Where specific experimental

toxicity data for the 2-chloro isomer is absent, Read-Across methodology is applied using the
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structurally homologous 4-chlorophenyl isomer (CAS 40545-65-1) as a high-confidence

surrogate.

Chemical Identity
Parameter Data / Value

Chemical Name 4-(2-Chlorophenyl)-1H-pyrazol-3-amine

Synonyms
3-Amino-4-(2-chlorophenyl)pyrazole; 5-Amino-4-

(2-chlorophenyl)pyrazole (tautomer)

CAS Number 95750-98-4

Molecular Formula C₉H₈ClN₃

Molecular Weight 193.63 g/mol

SMILES Nc1[nH]ncc1-c1ccccc1Cl

InChI Key
CTDDRNREDMYWMI-UHFFFAOYSA-N

(Analog)

Appearance Off-white to pale yellow solid

Solubility
DMSO (>20 mg/mL), Methanol; Low solubility in

water

Part 2: Hazard Identification & Safety Assessment
Critical Warning: This compound is a potent nitrogen heterocycle. While specific toxicological

data for the 2-chloro isomer is limited, its structural analogs are classified as Acute Toxicants.

Treat with maximum containment.

GHS Classification (Read-Across Approach)
Based on high-confidence analog: 4-(4-Chlorophenyl)-1H-pyrazol-3-amine (CAS 40545-65-1)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1612722?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed.

Serious Eye Damage Category 1
H318: Causes serious eye

damage.

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction.

Aquatic Toxicity Chronic 2
H411: Toxic to aquatic life with

long-lasting effects.

NFPA 704 Rating (Estimated)
Health (Blue): 3 (Short exposure could cause serious temporary or residual injury)

Flammability (Red): 1 (Must be preheated before ignition can occur)

Instability (Yellow): 0 (Normally stable)

Toxicology & Mechanism of Action
Target Organs: Liver, Eyes, Respiratory System.

Mechanism: Aminopyrazoles can act as nucleophiles and may form reactive metabolites via

hepatic oxidation. The ortho-chloro group increases lipophilicity (LogP ~2.3), potentially

enhancing membrane permeability compared to unsubstituted analogs.

Ocular Risk: The free amine at position 3 is basic; direct contact with the cornea can cause

saponification of membrane lipids, leading to irreversible corneal opacity (Category 1 Eye

Damage).

Part 3: Handling, Storage & Emergency Protocols
Safe Handling Workflow
The following decision matrix outlines the required engineering controls based on the operation

scale.
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Handling 4-(2-Chlorophenyl)-1H-pyrazole-3-amine

Check Scale of Operation

< 100 mg (Analytical) 100 mg - 10 g (Prep) > 10 g (Process)

Standard Fume Hood
(Face Velocity > 0.5 m/s)

PPE: Nitrile Gloves, Lab Coat,
Safety Glasses

PPE: Double Gloves, Tyvek Suit,
Face Shield + Respirator (P100)

Glove Box / Isolator
(Negative Pressure)

Click to download full resolution via product page

Figure 1: Risk-based handling decision matrix for aminopyrazoles.

Storage & Stability
Temperature: Store at 2–8°C (Refrigerated).

Atmosphere: Hygroscopic; store under Argon or Nitrogen.

Incompatibilities: Strong oxidizing agents, acid chlorides, anhydrides.

Shelf Life: 24 months if stored properly in amber glass vials.

Emergency Response
Eye Contact (Critical): Rinse cautiously with water for 15 minutes while lifting eyelids.

Remove contact lenses if present. Seek immediate medical attention (Ophthalmologist).

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Administer activated charcoal

slurry if instructed by Poison Control.

Spill Cleanup:
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Evacuate area.[1]

Don full PPE (P100 respirator).

Wet spill with inert solvent (PEG-400) to prevent dust.

Absorb with vermiculite and place in hazardous waste container (Tag: Toxic Organic

Solid).

Part 4: Synthetic Utility & Experimental Protocol
Application Context
This compound is a "privileged scaffold" in medicinal chemistry. The 3-amino-4-arylpyrazole

motif is a bioisostere for the ATP-binding hinge region of kinases.

Key Reaction: Cyclocondensation with hydrazine.

Downstream Utility: Precursor for pyrazolo[1,5-a]pyrimidines (via reaction with 1,3-

dicarbonyls).

Synthesis Protocol: From (2-Chlorophenyl)acetonitrile
Rationale: Direct synthesis ensures purity and avoids the high cost of commercial sourcing.

Reaction Scheme:

Formylation: (2-Chlorophenyl)acetonitrile + Ethyl Formate + NaOEt → α-Formyl-(2-

chlorophenyl)acetonitrile (enolate).

Cyclization: Intermediate + Hydrazine Hydrate → 4-(2-Chlorophenyl)-1H-pyrazole-3-
amine.

Step-by-Step Methodology:

Reagents:

(2-Chlorophenyl)acetonitrile (10.0 mmol)
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Ethyl formate (12.0 mmol)

Sodium ethoxide (11.0 mmol, freshly prepared)

Hydrazine hydrate (15.0 mmol, 80% solution)

Solvent: Anhydrous Ethanol.

Procedure:

Step A (Formylation): In a flame-dried flask under N₂, dissolve NaOEt in ethanol. Add ethyl

formate dropwise at 0°C. Stir for 15 min.

Step B (Addition): Add (2-chlorophenyl)acetonitrile dropwise. The solution will turn

yellow/orange. Allow to warm to Room Temperature (RT) and stir for 4 hours. Checkpoint:

TLC (20% EtOAc/Hex) should show consumption of nitrile.

Step C (Cyclization): Cool the mixture back to 0°C. Add Hydrazine hydrate dropwise

(Caution: Exothermic).

Step D (Reflux): Heat the mixture to reflux (78°C) for 3 hours.

Step E (Workup): Evaporate ethanol under reduced pressure. Resuspend residue in ice

water. Neutralize with dilute Acetic Acid to pH 7.0.

Step F (Purification): The product usually precipitates as a solid. Filter and recrystallize

from Ethanol/Water (9:1).

Validation:

1H NMR (DMSO-d6): Look for pyrazole-H5 singlet (~7.8 ppm) and broad NH2 singlet

(~4.5 ppm).

Yield: Typical range 65–75%.
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Figure 2: Synthetic pathway for the preparation of the target aminopyrazole.
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Disclaimer: This document is for research and development purposes only. The Read-Across

safety data provided is based on structural analogs and should be treated as a minimum

baseline for risk assessment. Always consult a certified toxicologist before scaling up.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4-(2-Chlorophenyl)-1H-pyrazole-3-amine safety data
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[https://www.benchchem.com/product/b1612722/docs#4-2-chlorophenyl-1h-pyrazole-3-
amine-safety-data-sheet-sds-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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